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Compound of Interest

Compound Name: Rosoxacin

Cat. No.: B1680725 Get Quote

In-Depth Technical Guide to Rosoxacin
For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of the quinolone antibiotic, Rosoxacin. This document details its

chemical identity, physicochemical properties, established experimental protocols, and

mechanism of action.

Chemical Identity
IUPAC Name: 1-ethyl-4-oxo-7-pyridin-4-ylquinoline-3-carboxylic acid[1][2]

CAS Number: 40034-42-2

Molecular Formula: C₁₇H₁₄N₂O₃

Molecular Weight: 294.30 g/mol [1]

Chemical Synonyms
Rosoxacin is known by several other names in scientific literature and commercial products.

The table below lists its common synonyms.
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Synonym Reference(s)

Acrosoxacin [1][3][4]

Eradacil [1][5]

Winuron [1][5]

Roxadyl [1][6]

Rosoxacine [1][3]

Eracine [1][5]

Eradacin [1][5]

Rosoxacino [1][3]

Rosoxacinum [1][3]

Win 35,213 [1]

1-ethyl-4-oxo-7-(pyridin-4-yl)-1,4-

dihydroquinoline-3-carboxylic acid
[1]

1-Ethyl-1,4-dihydro-4-oxo-7-(4-pyridyl)-3-

quinolinecarboxylic acid
[1][3]

NSC-146617 [1]

Physicochemical Properties
A summary of the key physicochemical properties of Rosoxacin is presented in the table

below, providing essential data for experimental design and formulation development.
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Property Value Reference(s)

Melting Point 290 °C [1][7]

Solubility

Water: 0.0209 mg/mL at 25 °C,

0.102 mg/mL DMSO: 20.83

mg/mL

[1][3][4]

pKa
Strongest Acidic: 6 Strongest

Basic: 4.89
[3]

LogP 1.85, 1.89 [3]

Experimental Protocols
Synthesis of Rosoxacin
The synthesis of Rosoxacin can be achieved through a multi-step process:[8][9]

Modified Hantzsch Pyridine Synthesis: The initial step involves the reaction of ammonium

acetate, two equivalents of methyl propiolate, and one equivalent of 3-nitrobenzaldehyde to

form a dihydropyridine intermediate.

Oxidation, Saponification, Decarboxylation, and Reduction: The dihydropyridine intermediate

undergoes oxidation with nitric acid, followed by saponification, decarboxylation, and

reduction of the nitro group to an aniline.

Gould-Jacobs Reaction: The resulting aniline is then subjected to a Gould-Jacobs reaction

with methoxymethylenemalonate ester to construct the 4-hydroxyquinoline ring.

Alkylation and Saponification: The final steps involve alkylation of the quinoline ring with ethyl

iodide, followed by saponification of the ester to yield Rosoxacin.

High-Performance Liquid Chromatography (HPLC)
Analysis
While a specific, validated HPLC method for Rosoxacin is not readily available in the cited

literature, a robust method can be developed based on established protocols for other
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fluoroquinolone antibiotics. The following parameters are recommended as a starting point for

method development:

Column: A C18 reversed-phase column is the stationary phase of choice for separating

fluoroquinolones.[5][10][11]

Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile and an aqueous

buffer (e.g., phosphate or formic acid) is typically effective.[5][6][10] The pH of the aqueous

phase should be optimized for the best peak shape and resolution.

Detection: UV detection in the range of 276-295 nm is a common and reliable method for

quantifying fluoroquinolones.[6][10] For enhanced sensitivity, fluorescence detection can be

employed.[11]

Sample Preparation: For the analysis of Rosoxacin in biological matrices such as plasma, a

protein precipitation step using acetonitrile or methanol is generally required to remove

interfering substances.[10][11]

Mechanism of Action
Rosoxacin functions as a broad-spectrum quinolone antibiotic by targeting essential bacterial

enzymes.[3][4][8] The primary mechanism of action involves the inhibition of DNA gyrase

(bacterial topoisomerase II) and topoisomerase IV.[1][3][4][12] These enzymes are crucial for

processes such as DNA replication, transcription, repair, and recombination in bacteria.[1][3]

[12] By binding to and inhibiting these enzymes, Rosoxacin effectively halts these vital cellular

functions, ultimately leading to bacterial cell death.[1][12] This targeted action makes it effective

against a range of Gram-negative and some Gram-positive bacteria.[1][12][13]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of Rosoxacin in bacteria.
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Caption: Mechanism of action of Rosoxacin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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